Cas no 1346599-94-7 (3-Hydroxy Medetomidine-15N2,d2)

• Product Name: 3-Hydroxy Medetomidine-15N2,d2
• CAS No: 1346599-94-7
• MF: C₁₃H₁₆N₂O
• MW: 218.291266441345
• CID: 4551636
• Update Time: 2025-05-25

3-Hydroxy Medetomidine-15N2,d2 Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy Medetomidine-15N2,d2
• dideuterio-[3-[1-(1H-imidazol-5-yl)ethyl]-2-methylphenyl]methanol

• Inchi： 1S/C13H16N2O/c1-9-11(7-16)4-3-5-12(9)10(2)13-6-14-8-15-13/h3-6,8,10,16H,7H2,1-2H3,(H,14,15)/i7D2
• InChI Key： HTQCEFAVROSRIW-RJSZUWSASA-N
• SMILES： C([2H])([2H])(C1=CC=CC(C(C2NC=NC=2)C)=C1C)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3-Hydroxy Medetomidine-15N2,d2

Recent Advances in the Study of 3-Hydroxy Medetomidine-15N2,d2 and Its Related Compound 1346599-94-7

The chemical compound 1346599-94-7 and its derivative, 3-Hydroxy Medetomidine-15N2,d2, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the realm of anesthetics and sedatives. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, focusing on their synthesis, pharmacological properties, and potential therapeutic uses.

Recent studies have highlighted the unique structural and functional characteristics of 3-Hydroxy Medetomidine-15N2,d2, a stable isotope-labeled analog of medetomidine. The incorporation of nitrogen-15 (15N2) and deuterium (d2) isotopes into the molecule enhances its utility as an internal standard in mass spectrometry-based assays, thereby improving the accuracy and precision of pharmacokinetic and metabolic studies. Researchers have also explored the compound's role in elucidating the metabolic pathways of medetomidine, a widely used veterinary sedative.

In parallel, the compound 1346599-94-7 has been investigated for its potential as a precursor or intermediate in the synthesis of novel pharmaceutical agents. Its chemical properties, including reactivity and stability, make it a valuable candidate for further exploration in drug design. Recent publications have detailed innovative synthetic routes to produce 1346599-94-7 with high yield and purity, paving the way for its broader application in medicinal chemistry.

One of the key findings from recent research is the demonstration of 3-Hydroxy Medetomidine-15N2,d2's efficacy in preclinical models. Studies have shown that this compound exhibits similar pharmacological activity to its parent molecule, medetomidine, but with improved metabolic stability. This attribute is particularly advantageous for long-term studies and clinical applications where sustained drug action is desired. Furthermore, the use of isotope labeling has enabled researchers to track the compound's distribution and elimination in biological systems with unprecedented precision.

Another significant advancement is the application of 3-Hydroxy Medetomidine-15N2,d2 in biomarker discovery and validation. By serving as a reliable reference standard, this compound has facilitated the identification of novel metabolites and biomarkers associated with medetomidine administration. Such findings have profound implications for personalized medicine, as they enable more accurate dosing and monitoring of therapeutic agents.

Looking ahead, ongoing research is expected to further elucidate the mechanistic underpinnings of 3-Hydroxy Medetomidine-15N2,d2 and 1346599-94-7. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications. Additionally, the development of new analytical techniques, such as advanced mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, will continue to enhance our understanding of these compounds' behavior in complex biological systems.

In conclusion, the study of 3-Hydroxy Medetomidine-15N2,d2 and 1346599-94-7 represents a promising frontier in chemical biology and pharmaceutical research. The latest findings underscore their potential as tools for drug development, metabolic studies, and biomarker discovery. As research progresses, these compounds are poised to play an increasingly important role in advancing our understanding of anesthetic and sedative pharmacology, ultimately contributing to the development of safer and more effective therapeutic agents.